Cas no 2228298-97-1 (2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid)

• Product Name: 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid
• CAS No: 2228298-97-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6334029
• PubChem ID: 165835949
• Update Time: 2025-05-19

2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid
• 2228298-97-1
• EN300-1741459
• 2-methyl-2-[6-(pyrrolidin-1-yl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C13H18N2O2/c1-13(2,12(16)17)10-5-6-11(14-9-10)15-7-3-4-8-15/h5-6,9H,3-4,7-8H2,1-2H3,(H,16,17)
• InChI Key： TVNCBPXLENMEEI-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CN=C(C=C1)N1CCCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid

Comprehensive Overview of 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid (CAS No. 2228298-97-1)

2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid (CAS No. 2228298-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their biological activities and utility in drug development. The presence of both pyrrolidine and propanoic acid moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid is C13H18N2O2, with a molecular weight of approximately 234.30 g/mol. Its structure features a pyridine ring substituted with a pyrrolidin-1-yl group at the 6-position and a 2-methylpropanoic acid side chain at the 3-position. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in polar organic solvents and potential for hydrogen bonding, which are critical for its applications in medicinal chemistry.

One of the most frequently searched questions about this compound is: "What are the applications of 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid in drug discovery?" Researchers have explored its role as a building block for designing novel therapeutic agents, particularly in the development of kinase inhibitors and G protein-coupled receptor (GPCR) modulators. Its structural flexibility allows for modifications that can enhance binding affinity and selectivity toward specific biological targets.

In recent years, the demand for pyridine-based compounds like 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid has surged due to their relevance in treating diseases such as cancer, inflammation, and central nervous system (CNS) disorders. The compound's ability to act as a pharmacophore in drug design has made it a subject of interest in academic and industrial research. For instance, its pyrrolidine moiety is often leveraged to improve the pharmacokinetic properties of drug candidates, such as bioavailability and metabolic stability.

Another hot topic related to this compound is its synthesis and scalability. Researchers often search for "efficient synthetic routes for 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid" to facilitate large-scale production. Several methods have been reported, including multi-step reactions involving pyridine functionalization and carboxylic acid introduction. Optimizing these processes is crucial for meeting the growing demand in pharmaceutical applications.

The compound's physicochemical properties, such as its pKa and logP values, are also frequently discussed. These parameters are essential for predicting its behavior in biological systems and its suitability as a drug candidate. For example, the carboxylic acid group in 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid can influence its ionization state at physiological pH, affecting its absorption and distribution in the body.

From a market perspective, the global interest in pyridine derivatives is driven by their widespread use in agrochemicals, pharmaceuticals, and specialty chemicals. 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid is no exception, with its applications extending beyond drug discovery to include materials science and catalysis. Its versatility makes it a valuable asset for researchers exploring new chemical spaces.

In conclusion, 2-methyl-2-6-(pyrrolidin-1-yl)pyridin-3-ylpropanoic acid (CAS No. 2228298-97-1) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug development and other fields, underscores its importance in modern chemistry. As research continues to uncover new uses for this molecule, its role in advancing science and technology is expected to grow even further.